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Compound of Interest

Compound Name: 2-Decanone

Cat. No.: B165314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-decanone, along with a detailed experimental protocol for its synthesis.

Core Properties of 2-Decanone
2-Decanone, also known as methyl octyl ketone, is a ketone with the chemical formula

C10H20O.[1] It is a colorless to very slight yellow liquid with a characteristic fatty, peachy, and

aldehyde-like aroma.[1][2] This compound is found in various natural sources and is utilized as

a flavoring agent, fragrance ingredient, and as a solvent and intermediate in the synthesis of

pharmaceuticals and agrochemicals.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 2-decanone.
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Property Value Source(s)

Molecular Formula C10H20O [1][2][3][4]

Molecular Weight 156.27 g/mol [5][6]

CAS Number 693-54-9 [2][4][5][6]

Density 0.825 g/mL at 25 °C [7]

Boiling Point 211 °C [2][7]

Melting Point 3.5 °C [2][7]

Flash Point 86 °C (closed cup)

Refractive Index n20/D 1.425 [2]

Water Solubility Insoluble [2][7]

Vapor Pressure 0.248 mmHg at 25°C [2]

Experimental Protocol: Synthesis of 2-Decanone via
Wacker-Tsuji Oxidation
A common method for the synthesis of 2-decanone is the Wacker-Tsuji oxidation of a terminal

olefin, such as 1-decene.[5] This protocol details the general procedure for this reaction.

Materials:

1-Decene (olefin)

Acetonitrile (CH3CN)

Water (H2O)

Palladium(II) chloride (PdCl2)

Chromium(VI) oxide (CrO3)

Ethyl acetate (EtOAc)
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Silica gel

Petroleum ether

Procedure:

To a stirred solution of 1-decene (0.4 mmol) in a mixture of acetonitrile (3.5 mL) and water

(0.5 mL), add palladium(II) chloride (3.6 mg, 0.02 mmol, 5 mol%) and chromium(VI) oxide

(20 mg, 0.6 mmol, 0.5 equiv) at room temperature.[5]

Warm the reaction mixture to 60°C and stir for the specified time in a closed flask.[5]

After the reaction is complete, filter the mixture through a small pad of silica gel.[5]

Wash the silica gel pad with ethyl acetate and concentrate the filtrate.[5]

If necessary, purify the resulting residue by silica gel column chromatography using a

petroleum ether/ethyl acetate mixture as the eluent to afford the pure 2-decanone.[5]

Visualizations
The following diagrams illustrate the logical workflow of the 2-decanone synthesis and a

conceptual representation of its applications.
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Start: Prepare Reactants

1-Decene
Acetonitrile

Water
PdCl2
CrO3

Combine

Reaction at 60°C

Heat & Stir

Filtration through Silica Gel

Cool & Filter

Concentration of Filtrate

Column Chromatography (Optional)

If Impure

End: Pure 2-Decanone

If Pure

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-decanone.
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Caption: Key application areas of 2-decanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

